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Introduction
YM-934 is a potent and selective opener of ATP-sensitive potassium (KATP) channels, making

it an invaluable tool for the investigation of ion channel function and its physiological roles. As a

1,4-benzoxazine derivative, YM-934 has demonstrated significant vasodilatory effects,

particularly on coronary arteries, and has been instrumental in elucidating the mechanisms of

KATP channel modulation in various tissues, including cardiovascular and smooth muscle.

These application notes provide a comprehensive overview of YM-934, including its

pharmacological profile, detailed experimental protocols for its use, and a summary of key

quantitative data.

Pharmacological Profile
YM-934 acts by opening KATP channels, leading to hyperpolarization of the cell membrane.

This action inhibits the influx of calcium ions through voltage-gated calcium channels, resulting

in the relaxation of smooth muscle and other cellular effects. The effects of YM-934 can be

competitively antagonized by glibenclamide, a well-known KATP channel blocker.
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The following tables summarize the key quantitative data regarding the activity of YM-934 from

various experimental models.

Table 1: In Vitro Potency of YM-934

Parameter
Tissue/Cell
Type

Species Value Reference

IC50

Spontaneous

Rhythmic

Contractions

Rat Portal Vein 14 nM

EC50
KATP Current

Activation

Guinea Pig

Cardiac

Ventricular

Myocytes

~3 µM

Table 2: In Vivo Hemodynamic Effects of YM-934 in Anesthetized Dogs

Parameter Dose (µg/kg, i.v.) Effect

Coronary Artery Blood Flow 1 - 10 Dose-dependent increase

Total Peripheral Resistance 1 - 10 Dose-dependent decrease

Mean Blood Pressure 1 - 10 Dose-dependent decrease

Signaling Pathway of YM-934 Action
The following diagram illustrates the mechanism of action of YM-934 on the ATP-sensitive

potassium channel and its antagonism by glibenclamide.
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Caption: Mechanism of YM-934 action and its antagonism.

Experimental Workflows
The following diagrams illustrate the general workflows for key experiments utilizing YM-934.

Workflow for In Vitro Isolated Tissue Experiments

To cite this document: BenchChem. [YM-934: An Investigative Tool for ATP-Sensitive
Potassium Channels]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154355#ym-934-as-a-tool-for-studying-ion-channels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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